Cas no 2309468-02-6 (2-{[5-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid)

• Product Name: 2-{[5-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid
• CAS No: 2309468-02-6
• MF: C₁₇H₂₅BrN₂O₅S
• MW: 449.359802961349
• CID: 6100516
• PubChem ID: 165829301
• Update Time: 2025-10-29

2-{[5-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(4-bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid
• 2309468-02-6
• EN300-7429709
• 2-{[5-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid

• Inchi： 1S/C17H25BrN2O5S/c1-16(2,3)25-15(23)20-8-4-6-17(7-5-9-20,24-10-13(21)22)14-19-12(18)11-26-14/h11H,4-10H2,1-3H3,(H,21,22)
• InChI Key： MRXYOLWFXYUUKY-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCCN(C(=O)OC(C)(C)C)CCC2)OCC(=O)O)=N1

Computed Properties

• Exact Mass: 448.06676g/mol
• Monoisotopic Mass: 448.06676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 117Ų

Additional information on 2-{[5-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid

2-{[5-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid

2-{[5-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid, also known by its CAS number 2309468-02-6, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiazole ring, a tert-butoxycarbonyl group, and an azocane framework, making it a versatile molecule for research and development.

The core structure of this compound features a thiazole moiety, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Thiazole derivatives are well-known for their biological activity and are widely studied in drug discovery programs. The presence of a bromine atom at the 4-position of the thiazole ring further enhances the compound's reactivity and selectivity in various chemical reactions.

The azocane component of the molecule adds another layer of complexity to its structure. Azocanes are bicyclic compounds that can exhibit interesting electronic properties due to their conjugated systems. The tert-butoxycarbonyl (Boc) group attached to the azocane ring serves as a protecting group, which is commonly used in organic synthesis to prevent unwanted side reactions during the synthesis process.

Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of new therapeutic agents. Researchers have explored its ability to act as a precursor for bioisosteric replacements, where it can be modified to create analogs with improved pharmacokinetic profiles or enhanced bioavailability.

In addition to its medicinal applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). The integration of thiazole and azocane moieties provides opportunities for tuning the optical and electrical properties of materials at the molecular level.

The synthesis of 2-{[5-(4-Bromo-1,3-thiazol-2-yl)-1-[(tert-butoxy)carbonyl]azocan-5-yl]oxy}acetic acid involves a multi-step process that combines principles from heterocyclic chemistry and organometallic synthesis. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent functionalization of the azocane framework with the Boc group.

One of the most recent advancements in this area involves the use of microwave-assisted synthesis techniques to improve reaction efficiency and yield. These methods have been particularly effective in constructing complex molecules like this one, where precise control over reaction conditions is critical.

In terms of applications, this compound has been utilized as an intermediate in the synthesis of more complex molecules with potential therapeutic applications. For instance, researchers have employed it as a building block for constructing macrocyclic compounds that exhibit potent anti-inflammatory or anticancer activities.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound at an atomic level. Density functional theory (DFT) calculations have been used to predict its electronic structure and reactivity, providing valuable insights into its behavior during chemical transformations.

In conclusion, 2-{[5-(4-Bromo-1,3-thiazol-2-y)-1-[(tert-butoxy)carbonyl]azocan-5)-yl]oxy}acetic acid, with its unique structural features and versatile functional groups, represents an exciting area of research with broad implications across multiple disciplines.